Cas no 1394162-62-9 (1H-Pyrazol-4-amine, 1-(2,2-dimethoxyethyl)-)

• Product Name: 1H-Pyrazol-4-amine, 1-(2,2-dimethoxyethyl)-
• CAS No: 1394162-62-9
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 2138212
• Update Time: 2023-11-19

1H-Pyrazol-4-amine, 1-(2,2-dimethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethoxyethyl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-(2,2-dimethoxyethyl)-
• CID 91618573

• Inchi： 1S/C7H13N3O2/c1-11-7(12-2)5-10-4-6(8)3-9-10/h3-4,7H,5,8H2,1-2H3
• InChI Key： FGMAKCXOLBBESB-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=C(C=N1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Topological Polar Surface Area: 62.3

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 299.4±35.0 °C(Predicted)
• pka: 3.60±0.10(Predicted)